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A Comparative Analysis of Water Quality in the Poti River and Other Major Urban Rivers in

Brazil

This guide provides a comparative analysis of the water quality of the Poti River, which flows

through Teresina, the capital of Piauí state, against other significant urban rivers in Brazil: the

Tietê River in São Paulo, the Iguaçu River in Paraná, and the Capibaribe River in Pernambuco.

This document is intended for researchers, scientists, and environmental professionals, offering

a synthesis of available data, a detailed look at experimental methodologies, and visualizations

to illustrate key concepts.

The water quality of urban rivers in Brazil is a matter of significant concern due to pollution from

domestic sewage, industrial effluents, and agricultural runoff. This comparison aims to

contextualize the state of the Poti River by examining its water quality parameters alongside

those of other rivers facing similar anthropogenic pressures.

Data Presentation: A Comparative Overview
The following table summarizes key water quality parameters for the Poti River and the

selected urban rivers. The data has been compiled from various scientific studies and

monitoring reports. It is important to note that the values represent findings from specific

studies and timeframes and may not reflect the current real-time conditions of the rivers. The

primary Brazilian legal framework for water quality is the National Environment Council

(CONAMA) Resolution No. 357/2005, which establishes classifications and quality standards

for water bodies. For Class 2 rivers, which are intended for domestic water supply after
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conventional treatment, the standard for Thermotolerant Coliforms is not to exceed 1,000

MPN/100 mL, and for Biochemical Oxygen Demand (BOD), the limit is up to 5 mg/L.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water
Quality
Parameter

Poti River
(Teresina,
PI)

Tietê River
(São Paulo,
SP)

Iguaçu
River
(Curitiba,
PR)

Capibaribe
River
(Recife, PE)

CONAMA
Resolution
357/2005
(Class 2
Limit)

Dissolved

Oxygen (DO)

Modeled;

often low

Extremely

low, near 0

mg/L in rainy

periods

Data not

specified in

searches

Data not

specified in

searches

≥ 5 mg/L

Biochemical

Oxygen

Demand

(BOD)

Modeled;

often high

High loads

reported[1]

Data not

specified in

searches

Data not

specified in

searches

≤ 5 mg/L

Thermotolera

nt Coliforms

(TC)

>1,000

MPN/100 mL

in 55.7% of a

studied

section[2]

High levels

reported

Data not

specified in

searches

High levels

indicating

sewage

contaminatio

n reported

≤ 1,000

MPN/100 mL

Total

Phosphorus

Data not

specified in

searches

Up to 1.29

mg/L

Data not

specified in

searches

Data not

specified in

searches

≤ 0.030 mg/L

(lotic

environments

)

Total Nitrogen

Data not

specified in

searches

Up to 15.27

mg/L

Data not

specified in

searches

Data not

specified in

searches

No numerical

limit, but

should not

cause

eutrophicatio

n

Copper (Cu)

Data not

specified in

searches

Data not

specified in

searches

13 µg/L in

water[3][4]

21 - 146

mg/kg in

sediment

≤ 0.009 mg/L

(dissolved)
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Zinc (Zn)

Data not

specified in

searches

Data not

specified in

searches

Data not

specified in

searches

144 - 406

mg/kg in

sediment[5]

≤ 0.18 mg/L

(dissolved)

Lead (Pb)

Data not

specified in

searches

Data not

specified in

searches

Data not

specified in

searches

Not detected

in sediment in

one study[5]

[6]

≤ 0.01 mg/L

(total)

Chromium

(Cr)

Data not

specified in

searches

Data not

specified in

searches

Data not

specified in

searches

Not detected

in sediment in

one study[5]

[7]

≤ 0.05 mg/L

(total)

Note on Data: The table highlights the challenge in obtaining directly comparable,

comprehensive datasets for all rivers from the available literature. Sediment data for the

Capibaribe River is included to indicate the presence of heavy metal pollutants in the river's

ecosystem.

Experimental Protocols
The methodologies for water quality analysis in Brazil predominantly follow the "Standard

Methods for the Examination of Water and Wastewater," published by the American Public

Health Association (APHA), the American Water Works Association (AWWA), and the Water

Environment Federation (WEF)[8][9][10][11].

1. Sample Collection: Water samples are typically collected at designated monitoring points

along the river. For microbiological analysis, sterile bottles containing sodium thiosulfate are

used to neutralize any residual chlorine[12]. Samples are preserved, often by cooling to <10°C,

and transported to the laboratory for analysis within a specified holding time[12][13].

2. Physicochemical Analysis:

Dissolved Oxygen (DO): DO is often measured in situ using a calibrated portable meter. The

standard laboratory method is the Winkler titration method or the membrane electrode

method (APHA 4500-O)[14].
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Biochemical Oxygen Demand (BOD): The 5-day BOD test (APHA 5210B) is the standard

method[13][15]. This involves measuring the initial DO of a diluted sample, incubating it in

the dark at 20°C for five days, and then measuring the final DO. The difference, adjusted for

dilution, gives the BOD value[13][14][15].

Nutrients (Nitrogen and Phosphorus): Various colorimetric and spectrophotometric methods

are used to determine different forms of nitrogen (ammonia, nitrate, nitrite, total nitrogen) and

phosphorus (orthophosphate, total phosphorus) as outlined in APHA 4500-N and 4500-P.

3. Microbiological Analysis:

Thermotolerant (Fecal) Coliforms: The most common methods are the Multiple-Tube

Fermentation Technique (MTF) and the Membrane Filter (MF) Technique (APHA 9221 and

9222)[12]. The MTF method provides a Most Probable Number (MPN) of coliforms per 100

mL of water.

4. Heavy Metal Analysis:

Atomic Absorption Spectrometry (AAS): AAS is a widely used technique for determining the

concentration of specific heavy metals in water samples. The sample is atomized, and the

absorption of light by the free atoms is measured.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): This method is also

used for the quantification of heavy metals and can analyze multiple elements

simultaneously[5][6][7].

Visualizations
The following diagrams illustrate the workflow for comparing urban river water quality and a

conceptual signaling pathway of pollution impacts.
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Caption: Workflow for Comparative Water Quality Assessment of Brazilian Urban Rivers.
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Caption: Conceptual Pathway of Urban River Pollution and its Ecological Impacts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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